![molecular formula C10H12FNO2 B1590730 Ethyl 2-(4-amino-2-fluorophenyl)acetate CAS No. 73781-63-2](/img/structure/B1590730.png)
Ethyl 2-(4-amino-2-fluorophenyl)acetate
Overview
Description
Ethyl 2-(4-amino-2-fluorophenyl)acetate is a chemical compound with the molecular formula C10H12FNO2 and a molecular weight of 197.21 . It is used for research and development purposes .
Molecular Structure Analysis
The InChI code for Ethyl 2-(4-amino-2-fluorophenyl)acetate is 1S/C10H12FNO2/c1-2-13-10(12)7-8-3-5-9(11)6-4-8/h3-6H,2,7H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.Scientific Research Applications
Synthesis of Benzimidazoles
Ethyl 2-(4-amino-2-fluorophenyl)acetate: can be used as a precursor in condensation reactions with diamines. This process is crucial for the synthesis of benzimidazoles , which are heterocyclic compounds with potential applications in antimalarial treatments .
Anti-HIV Research
The compound has been reported to be a part of the synthesis of novel indolyl and oxochromenyl xanthenone derivatives . These derivatives have been studied for their potential as anti-HIV-1 agents through molecular docking studies .
Safety and Hazards
Mechanism of Action
Mode of Action
It is possible that it interacts with its targets in a way that alters their function, leading to changes in cellular processes .
Biochemical Pathways
Given the compound’s structure, it may be involved in pathways related to aromatic compounds . More research is needed to confirm this and identify the specific pathways affected .
Pharmacokinetics
It is known to have high gastrointestinal absorption and is permeable to the blood-brain barrier . Its lipophilicity, as indicated by its Log Po/w values, suggests it may be well-absorbed and distributed in the body .
Result of Action
Given its potential interaction with aromatic compounds, it may have effects on cellular processes related to these compounds . More research is needed to confirm this and understand the specific effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Ethyl 2-(4-amino-2-fluorophenyl)acetate. Factors such as pH, temperature, and the presence of other compounds can affect its stability and activity . .
properties
IUPAC Name |
ethyl 2-(4-amino-2-fluorophenyl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO2/c1-2-14-10(13)5-7-3-4-8(12)6-9(7)11/h3-4,6H,2,5,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKHZQBGGRYVXEB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=C(C=C(C=C1)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20578791 | |
Record name | Ethyl (4-amino-2-fluorophenyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20578791 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(4-amino-2-fluorophenyl)acetate | |
CAS RN |
73781-63-2 | |
Record name | Ethyl (4-amino-2-fluorophenyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20578791 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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